4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone

• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 4-(3,4-dimethylphenyl)sulfonyl-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C16H16N2O3S/c1-11-7-8-13(9-12(11)2)22(20,21)18-10-16(19)17-14-5-3-4-6-15(14)18/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: KOFCCGJPJLJADA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CC(=O)NC3=CC=CC=C32)C

Description

4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone, also known as DMTQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMTQ belongs to the class of quinoxaline compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone is not well understood. However, studies have suggested that it may act as an antioxidant and modulate the activity of various enzymes and signaling pathways. 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various antioxidant enzymes, such as superoxide dismutase and catalase. It has also been shown to decrease the levels of reactive oxygen species and lipid peroxidation products.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone in lab experiments is its low toxicity. It has been shown to have a high therapeutic index, meaning that it has a wide margin of safety between its therapeutic and toxic doses. However, one limitation of using 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone is its poor solubility in water, which may limit its bioavailability in vivo.

Future Directions

There are several future directions for the study of 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone. One area of research is in the development of novel neuroprotective agents for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone may also have potential applications in the treatment of cancer and other diseases characterized by oxidative stress and inflammation. Further studies are needed to elucidate the mechanism of action of 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone involves the reaction of 3,4-dimethylbenzenesulfonyl chloride with 2,3-diaminotoluene in the presence of a base such as potassium carbonate. The reaction yields 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone as a white crystalline solid with a melting point of 238-240°C.

Scientific Research Applications

4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been extensively studied for its potential applications in scientific research. One of the major areas of research is in the field of neuroscience. 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has been shown to have neuroprotective effects against oxidative stress and excitotoxicity in vitro and in vivo. It has also been shown to enhance memory and learning in animal models.
4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone has also been studied for its potential anticancer activity. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action of 4-[(3,4-dimethylphenyl)sulfonyl]-3,4-dihydro-2(1H)-quinoxalinone in cancer cells involves the induction of apoptosis and cell cycle arrest.